Cas no 61343-97-3 (Benzene, 1,3-dimethoxy-5-(4-methylphenoxy)-)
61343-97-3 structure
Product Name:Benzene, 1,3-dimethoxy-5-(4-methylphenoxy)-
CAS No:61343-97-3
MF:C15H16O3
MW:244.285744667053
CID:483123
PubChem ID:71396747
Update Time:2025-04-19
Benzene, 1,3-dimethoxy-5-(4-methylphenoxy)- Chemical and Physical Properties
Names and Identifiers
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- Benzene, 1,3-dimethoxy-5-(4-methylphenoxy)-
- 1,3-dimethoxy-5-(4-methylphenoxy)benzene
- DTXSID80818286
- 61343-97-3
-
- Inchi: 1S/C15H16O3/c1-11-4-6-12(7-5-11)18-15-9-13(16-2)8-14(10-15)17-3/h4-10H,1-3H3
- InChI Key: QUDFWWOVZIZDMG-UHFFFAOYSA-N
- SMILES: O(C1C=CC(C)=CC=1)C1C=C(C=C(C=1)OC)OC
Computed Properties
- Exact Mass: 244.10998
- Monoisotopic Mass: 244.109944368g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 224
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 27.7Ų
Experimental Properties
- PSA: 27.69
Benzene, 1,3-dimethoxy-5-(4-methylphenoxy)- Related Literature
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
61343-97-3 (Benzene, 1,3-dimethoxy-5-(4-methylphenoxy)-) Related Products
- 51801-69-5(4-(m-Tolyloxy)-toluene)
- 4179-19-5(3,5-Dimethoxytoluene)
- 3209-13-0(3-Methoxy-5-methylphenol)
- 1579-40-4(Di-p-tolyl ether)
- 35094-91-8(4-(4-Methylphenoxy)phenol)
- 104-93-8(4-Methylanisole)
- 1706-12-3(1-Methyl-4-phenoxybenzene)
- 3586-14-9(m-Phenoxytoluene)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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